Cas no 1804882-98-1 (Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate
• CAS No: 1804882-98-1
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4944436
• Update Time: 2025-06-11

Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-11(17)5-9-7(6-16)3-8(19)4-10(9)12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： UJPZNPUQTIVSRU-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CC(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate (CAS: 1804882-98-1)

Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate (CAS: 1804882-98-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic diseases. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique trifluoromethyl and cyano functional groups, which enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application in the synthesis of novel kinase inhibitors. The researchers demonstrated that Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate serves as a critical precursor for the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The study reported a 40% improvement in inhibitor potency compared to previous analogs, attributed to the compound's ability to stabilize the active conformation of the kinase.

In another recent investigation, the compound was utilized in the design of covalent inhibitors targeting cysteine proteases. The mercapto group in Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate enables the formation of disulfide bonds with active-site cysteines, providing a mechanism for irreversible inhibition. This approach was successfully applied to develop potent cathepsin B inhibitors, with IC50 values in the low nanomolar range, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper.

Pharmacokinetic studies have also shed light on the advantages of this compound. The trifluoromethyl group significantly improves membrane permeability, while the ethyl ester moiety enhances oral bioavailability. These properties make Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate an attractive scaffold for drug discovery, particularly for targets requiring both cell penetration and sustained action.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. Preliminary results suggest that the phenylacetate core can be readily modified to incorporate radioisotopes for diagnostic imaging, opening new avenues in theranostics. The compound's stability under physiological conditions makes it particularly suitable for such applications.

In conclusion, Ethyl 2-cyano-4-mercapto-6-(trifluoromethyl)phenylacetate (1804882-98-1) continues to demonstrate significant value in medicinal chemistry research. Its unique chemical properties enable diverse applications across multiple therapeutic areas, from small molecule therapeutics to diagnostic agents. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating emerging diseases.